Cas no 380580-59-6 (5-(3,5-Dimethyl-4-nitro-1h-pyrazol-1-yl)methyl-2-furoic acid)
380580-59-6 structure
Product Name:5-(3,5-Dimethyl-4-nitro-1h-pyrazol-1-yl)methyl-2-furoic acid
CAS No:380580-59-6
MF:C11H11N3O5
MW:265.222142457962
MDL:MFCD02055870
CID:3056877
PubChem ID:1091758
Update Time:2025-04-21
5-(3,5-Dimethyl-4-nitro-1h-pyrazol-1-yl)methyl-2-furoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)furan-2-carboxylic acid
- 5-(3,5-Dimethyl-4-nitro-1h-pyrazol-1-yl)methyl-2-furoic acid
-
- MDL： MFCD02055870
- Inchi： 1S/C11H11N3O5/c1-6-10(14(17)18)7(2)13(12-6)5-8-3-4-9(19-8)11(15)16/h3-4H,5H2,1-2H3,(H,15,16)
- InChI Key： WWNBPKPNFYJWDG-UHFFFAOYSA-N
- SMILES： O1C(C(=O)O)=CC=C1CN1C(C)=C(C(C)=N1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
5-(3,5-Dimethyl-4-nitro-1h-pyrazol-1-yl)methyl-2-furoic acid Security Information
- HazardClass：IRRITANT
5-(3,5-Dimethyl-4-nitro-1h-pyrazol-1-yl)methyl-2-furoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM115452-1g |
5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-2-furoic acid |
380580-59-6 | 95% | 1g |
$240 | 2021-08-06 | |
| Chemenu | CM115452-5g |
5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-2-furoic acid |
380580-59-6 | 95% | 5g |
$720 | 2021-08-06 | |
| Chemenu | CM115452-10g |
5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-2-furoic acid |
380580-59-6 | 95% | 10g |
$1080 | 2021-08-06 | |
| TRC | D480423-25mg |
5-[(3,5-Dimethyl-4-nitro-1h-pyrazol-1-yl)methyl]-2-furoic acid |
380580-59-6 | 25mg |
$81.00 | 2023-05-18 | ||
| TRC | D480423-50mg |
5-[(3,5-Dimethyl-4-nitro-1h-pyrazol-1-yl)methyl]-2-furoic acid |
380580-59-6 | 50mg |
$133.00 | 2023-05-18 | ||
| TRC | D480423-100mg |
5-[(3,5-Dimethyl-4-nitro-1h-pyrazol-1-yl)methyl]-2-furoic acid |
380580-59-6 | 100mg |
$190.00 | 2023-05-18 | ||
| TRC | D480423-250mg |
5-[(3,5-Dimethyl-4-nitro-1h-pyrazol-1-yl)methyl]-2-furoic acid |
380580-59-6 | 250mg |
$333.00 | 2023-05-18 | ||
| abcr | AB375614-500 mg |
5-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxylic acid |
380580-59-6 | 500MG |
€313.80 | 2023-02-20 | ||
| abcr | AB375614-1 g |
5-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxylic acid |
380580-59-6 | 1 g |
€406.00 | 2023-07-19 | ||
| abcr | AB375614-5 g |
5-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxylic acid |
380580-59-6 | 5 g |
€1,074.00 | 2023-07-19 |
5-(3,5-Dimethyl-4-nitro-1h-pyrazol-1-yl)methyl-2-furoic acid Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
380580-59-6 (5-(3,5-Dimethyl-4-nitro-1h-pyrazol-1-yl)methyl-2-furoic acid) Related Products
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